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Compound of Interest

Compound Name: Bromo-dragonfly, (+)-

Cat. No.: B15193865 Get Quote

Disclaimer: Bromo-dragonfly is a potent psychoactive substance and is classified as a

Schedule I controlled substance in the United States and is similarly controlled in many other

countries. All handling and disposal procedures must be in strict compliance with local, state,

and federal regulations. This document provides guidance for research and laboratory settings

and is not intended for any other use.

Bromo-dragonfly, a synthetic hallucinogen, requires meticulous handling and disposal to ensure

the safety of laboratory personnel and the environment. Due to its legal status and high

potency, standard chemical waste procedures are insufficient and illegal. This guide outlines

the essential steps for the proper disposal of (+)-Bromo-dragonfly, ensuring compliance and

safety.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bromo-dragonfly is presented in the

table below. This information is crucial for safe handling and for the accurate completion of

waste disposal documentation.
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Property Value

IUPAC Name
1-(8-bromobenzo[1,2-b;4,5-b']difuran-4-yl)-2-

aminopropane

Molecular Formula C₁₃H₁₂BrNO₂

Molar Mass 294.14 g/mol

Appearance White or pinkish crystalline powder

Solubility (hydrochloride salt)

Soluble in DMF (1 mg/ml), DMSO (5 mg/ml),

Methanol (1 mg/ml), and a 1:1 solution of

DMSO:PBS (pH 7.2) (0.5 mg/ml)[1]

Disposal Procedures for Bromo-Dragonfly
The disposal of Bromo-dragonfly is governed by regulations for controlled substances. It is

imperative to note that this substance cannot be disposed of through conventional laboratory

waste streams, such as sinks or trash. The following step-by-step procedure outlines the

compliant disposal process:

Step 1: Segregation and Secure Storage

Immediately upon deciding to dispose of Bromo-dragonfly, it must be segregated from active

chemical stocks.

The container must be clearly labeled as "WASTE - DO NOT USE" or with similar

unambiguous wording.

The waste material must be stored in a secure, locked location, compliant with the storage

requirements for Schedule I controlled substances, until it can be transferred for disposal.

Step 2: Contact Your Institution's Environmental Health & Safety (EHS) Department

Do not attempt to transport or dispose of the material independently.

Contact your institution's Environmental Health & Safety (EHS) department or the equivalent

regulatory compliance office.
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Inform them that you have a Schedule I controlled substance that requires disposal. They will

provide institution-specific procedures and arrange for collection by a licensed hazardous

waste disposal company or a "reverse distributor" authorized by the Drug Enforcement

Administration (DEA).

Step 3: Documentation

Accurate and thorough documentation is a critical component of controlled substance

disposal.

You will be required to complete a DEA Form 41, "Registrants Inventory of Drugs

Surrendered." Your EHS department will likely assist with this process.

Maintain a copy of all disposal records for a minimum of two years, or as required by your

institution and local regulations.

Step 4: Packaging for Disposal

Follow the specific packaging instructions provided by your EHS department and the

licensed disposal company.

Typically, the original, securely sealed container is placed within a larger, compatible, and

properly labeled outer container.

Step 5: Transfer of Custody

The transfer of the waste material to the authorized disposal personnel must be witnessed

and documented.

Ensure that you receive a copy of the completed chain of custody form from the disposal

company.

Experimental Protocols Cited
The disposal procedures outlined above are based on general guidelines for the management

of controlled substances in a laboratory setting, as detailed by institutions such as the

University of California, San Francisco (UCSF) and the University of Michigan. These protocols
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emphasize the legal requirement for disposal through a licensed and approved vendor and

prohibit on-site destruction or disposal through common waste streams.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Bromo-

dragonfly.
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Logical Workflow for Bromo-dragonfly Disposal

Identify Bromo-dragonfly for Disposal

Segregate and Securely Store Waste

Label as 'WASTE'

Contact Environmental Health & Safety (EHS)

Initiate Disposal Process

Complete Required Documentation (e.g., DEA Form 41)

Receive Guidance and Forms

Package Waste According to EHS Instructions

Prepare for Pickup

Transfer to Authorized Disposal Vendor

Scheduled Collection

Receive and File Chain of Custody Documentation

Document Transfer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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